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molecular formula C10H12O2 B1363286 (S)-(+)-2-Phenylbutyric acid CAS No. 4286-15-1

(S)-(+)-2-Phenylbutyric acid

Cat. No. B1363286
CAS RN: 4286-15-1
M. Wt: 164.2 g/mol
InChI Key: OFJWFSNDPCAWDK-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04560447

Procedure details

Into the cathode chamber of an electrolytic cell divided with an ion-exchange resin diaphragm was placed a solution of 10 mmols of methyl phenylacetate, 12 mmols of ethyl methanesulfonate and 1.0 g of tetraethylammonium tosylate in 30 ml of anhydrous dimethylformamide. And the anode chamber was provided with a solution of 1.0 g of tetraethylammonium tosylate in 10 ml of anhydrous dimethylformamide. Constant current electrolysis was performed at 0.2 A/cm2 with use of platinum for the cathode and carbon for the anode. After passing 1.5 F of electricity per mol of the methyl phenylacetate through the solution at 5 to 10 C, the cathode solution was added to a saturated aqueous solution of ammonium chloride and the mixture was extracted twice with ether. The ether was distilled off and the residue was purified by silica gel column chromatography using hexane-ethyl acetate (10:1), giving methyl α-ethylphenylacetate in a yield of 77% and α-ethylphenylacetic acid in a yield of 13%. The spectral data of the ester were as follows.
Name
platinum
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
methyl phenylacetate
Quantity
10 mmol
Type
reactant
Reaction Step Two
Name
ethyl methanesulfonate
Quantity
12 mmol
Type
reactant
Reaction Step Three
Name
methyl phenylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Reaction Step Six
Name
dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step Seven
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Reaction Step Eight
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Reaction Step Eight
Name
methyl α-ethylphenylacetate
Name
α-ethylphenylacetic acid

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][C:8]([O:10][CH3:11])=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.CS(O[CH2:17][CH3:18])(=O)=O.[Cl-].[NH4+]>S(C1C=CC(C)=CC=1)([O-])(=O)=O.C([N+](CC)(CC)CC)C.CN(C)C=O.[Pt]>[CH2:17]([CH:7]([C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:8]([O:10][CH3:11])=[O:9])[CH3:18].[CH2:17]([CH:7]([C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:8]([OH:10])=[O:9])[CH3:18] |f:2.3,4.5|

Inputs

Step One
Name
platinum
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pt]
Step Two
Name
methyl phenylacetate
Quantity
10 mmol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)OC
Step Three
Name
ethyl methanesulfonate
Quantity
12 mmol
Type
reactant
Smiles
CS(=O)(=O)OCC
Step Four
Name
methyl phenylacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)OC
Step Five
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Six
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Smiles
S(=O)(=O)([O-])C1=CC=C(C)C=C1.C(C)[N+](CC)(CC)CC
Step Seven
Name
dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Eight
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Smiles
S(=O)(=O)([O-])C1=CC=C(C)C=C1.C(C)[N+](CC)(CC)CC
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted twice with ether
DISTILLATION
Type
DISTILLATION
Details
The ether was distilled off
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography

Outcomes

Product
Name
methyl α-ethylphenylacetate
Type
product
Smiles
C(C)C(C(=O)OC)C1=CC=CC=C1
Name
α-ethylphenylacetic acid
Type
product
Smiles
C(C)C(C(=O)O)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04560447

Procedure details

Into the cathode chamber of an electrolytic cell divided with an ion-exchange resin diaphragm was placed a solution of 10 mmols of methyl phenylacetate, 12 mmols of ethyl methanesulfonate and 1.0 g of tetraethylammonium tosylate in 30 ml of anhydrous dimethylformamide. And the anode chamber was provided with a solution of 1.0 g of tetraethylammonium tosylate in 10 ml of anhydrous dimethylformamide. Constant current electrolysis was performed at 0.2 A/cm2 with use of platinum for the cathode and carbon for the anode. After passing 1.5 F of electricity per mol of the methyl phenylacetate through the solution at 5 to 10 C, the cathode solution was added to a saturated aqueous solution of ammonium chloride and the mixture was extracted twice with ether. The ether was distilled off and the residue was purified by silica gel column chromatography using hexane-ethyl acetate (10:1), giving methyl α-ethylphenylacetate in a yield of 77% and α-ethylphenylacetic acid in a yield of 13%. The spectral data of the ester were as follows.
Name
platinum
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
methyl phenylacetate
Quantity
10 mmol
Type
reactant
Reaction Step Two
Name
ethyl methanesulfonate
Quantity
12 mmol
Type
reactant
Reaction Step Three
Name
methyl phenylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Reaction Step Six
Name
dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step Seven
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Reaction Step Eight
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Reaction Step Eight
Name
methyl α-ethylphenylacetate
Name
α-ethylphenylacetic acid

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][C:8]([O:10][CH3:11])=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.CS(O[CH2:17][CH3:18])(=O)=O.[Cl-].[NH4+]>S(C1C=CC(C)=CC=1)([O-])(=O)=O.C([N+](CC)(CC)CC)C.CN(C)C=O.[Pt]>[CH2:17]([CH:7]([C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:8]([O:10][CH3:11])=[O:9])[CH3:18].[CH2:17]([CH:7]([C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:8]([OH:10])=[O:9])[CH3:18] |f:2.3,4.5|

Inputs

Step One
Name
platinum
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pt]
Step Two
Name
methyl phenylacetate
Quantity
10 mmol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)OC
Step Three
Name
ethyl methanesulfonate
Quantity
12 mmol
Type
reactant
Smiles
CS(=O)(=O)OCC
Step Four
Name
methyl phenylacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)OC
Step Five
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Six
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Smiles
S(=O)(=O)([O-])C1=CC=C(C)C=C1.C(C)[N+](CC)(CC)CC
Step Seven
Name
dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Eight
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Smiles
S(=O)(=O)([O-])C1=CC=C(C)C=C1.C(C)[N+](CC)(CC)CC
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted twice with ether
DISTILLATION
Type
DISTILLATION
Details
The ether was distilled off
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography

Outcomes

Product
Name
methyl α-ethylphenylacetate
Type
product
Smiles
C(C)C(C(=O)OC)C1=CC=CC=C1
Name
α-ethylphenylacetic acid
Type
product
Smiles
C(C)C(C(=O)O)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04560447

Procedure details

Into the cathode chamber of an electrolytic cell divided with an ion-exchange resin diaphragm was placed a solution of 10 mmols of methyl phenylacetate, 12 mmols of ethyl methanesulfonate and 1.0 g of tetraethylammonium tosylate in 30 ml of anhydrous dimethylformamide. And the anode chamber was provided with a solution of 1.0 g of tetraethylammonium tosylate in 10 ml of anhydrous dimethylformamide. Constant current electrolysis was performed at 0.2 A/cm2 with use of platinum for the cathode and carbon for the anode. After passing 1.5 F of electricity per mol of the methyl phenylacetate through the solution at 5 to 10 C, the cathode solution was added to a saturated aqueous solution of ammonium chloride and the mixture was extracted twice with ether. The ether was distilled off and the residue was purified by silica gel column chromatography using hexane-ethyl acetate (10:1), giving methyl α-ethylphenylacetate in a yield of 77% and α-ethylphenylacetic acid in a yield of 13%. The spectral data of the ester were as follows.
Name
platinum
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
methyl phenylacetate
Quantity
10 mmol
Type
reactant
Reaction Step Two
Name
ethyl methanesulfonate
Quantity
12 mmol
Type
reactant
Reaction Step Three
Name
methyl phenylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Reaction Step Six
Name
dimethylformamide
Quantity
30 mL
Type
solvent
Reaction Step Seven
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Reaction Step Eight
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Reaction Step Eight
Name
methyl α-ethylphenylacetate
Name
α-ethylphenylacetic acid

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][C:8]([O:10][CH3:11])=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.CS(O[CH2:17][CH3:18])(=O)=O.[Cl-].[NH4+]>S(C1C=CC(C)=CC=1)([O-])(=O)=O.C([N+](CC)(CC)CC)C.CN(C)C=O.[Pt]>[CH2:17]([CH:7]([C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:8]([O:10][CH3:11])=[O:9])[CH3:18].[CH2:17]([CH:7]([C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1)[C:8]([OH:10])=[O:9])[CH3:18] |f:2.3,4.5|

Inputs

Step One
Name
platinum
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pt]
Step Two
Name
methyl phenylacetate
Quantity
10 mmol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)OC
Step Three
Name
ethyl methanesulfonate
Quantity
12 mmol
Type
reactant
Smiles
CS(=O)(=O)OCC
Step Four
Name
methyl phenylacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)OC
Step Five
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Six
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Smiles
S(=O)(=O)([O-])C1=CC=C(C)C=C1.C(C)[N+](CC)(CC)CC
Step Seven
Name
dimethylformamide
Quantity
30 mL
Type
solvent
Smiles
CN(C=O)C
Step Eight
Name
tetraethylammonium tosylate
Quantity
1 g
Type
catalyst
Smiles
S(=O)(=O)([O-])C1=CC=C(C)C=C1.C(C)[N+](CC)(CC)CC
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted twice with ether
DISTILLATION
Type
DISTILLATION
Details
The ether was distilled off
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography

Outcomes

Product
Name
methyl α-ethylphenylacetate
Type
product
Smiles
C(C)C(C(=O)OC)C1=CC=CC=C1
Name
α-ethylphenylacetic acid
Type
product
Smiles
C(C)C(C(=O)O)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.